Cas no 5765-65-1 (benzoic acid morpholin-4-yl ester)

• Product Name: benzoic acid morpholin-4-yl ester
• CAS No: 5765-65-1
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• MDL: MFCD09032166
• CID: 947366
• PubChem ID: 11252758
• Update Time: 2025-10-05

benzoic acid morpholin-4-yl ester Chemical and Physical Properties

Names and Identifiers

• benzoic acid morpholin-4-yl ester
• morpholin-4-yl benzoate
• 4-benzoyloxymorpholine
• Morpholine,4-(benzoyloxy)
• morpholino benzoate
• N-(benzoyloxy)morpholine
• O-benzoyl N-hydroxylmorpholine
• O-benzoyl-1-hydroxylmorpholine
• 5765-65-1
• Morpholine, 4-(benzoyloxy)-
• morpholinobenzoate
• MFCD09032166
• DB-296996
• DTXSID20460162
• SCHEMBL226315
• AKOS015966041
• AT25049
• 4-(Benzoyloxy)morpholine
• BS-48810
• CS-0196020

• MDL： MFCD09032166
• Inchi： 1S/C11H13NO3/c13-11(10-4-2-1-3-5-10)15-12-6-8-14-9-7-12/h1-5H,6-9H2
• InChI Key： ZTURCWOWVLVNPE-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)OC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 207.09000
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• PSA: 38.77000
• LogP: 1.02850

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on benzoic acid morpholin-4-yl ester

Recent Advances in the Study of Benzoic Acid Morpholin-4-yl Ester (CAS: 5765-65-1)

Benzoic acid morpholin-4-yl ester (CAS: 5765-65-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and biochemical studies. This compound, characterized by its morpholine and benzoic acid ester functional groups, has been the subject of several investigations aimed at understanding its pharmacological properties, synthetic pathways, and biological activities. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of benzoic acid morpholin-4-yl ester to enhance its yield and purity. Advanced synthetic techniques, including microwave-assisted synthesis and catalytic methods, have been employed to achieve higher efficiency and reduced reaction times. These improvements are critical for scaling up production for potential industrial and pharmaceutical applications. Additionally, researchers have explored the compound's stability under various conditions, providing valuable insights into its storage and handling requirements.

In the realm of pharmacological research, benzoic acid morpholin-4-yl ester has demonstrated promising bioactivity in preliminary studies. Its mechanism of action appears to involve modulation of specific enzymatic pathways, making it a candidate for further investigation in the treatment of metabolic disorders and inflammatory diseases. Recent in vitro and in vivo studies have highlighted its potential as an anti-inflammatory and antimicrobial agent, though further clinical trials are necessary to confirm these effects and assess any potential side effects.

The compound's interaction with biological macromolecules, such as proteins and nucleic acids, has also been a focal point of recent research. Structural analyses using techniques like X-ray crystallography and NMR spectroscopy have provided detailed insights into its binding affinities and conformational dynamics. These findings are instrumental in designing derivatives with enhanced specificity and potency for targeted therapeutic applications.

Despite these advancements, challenges remain in the widespread adoption of benzoic acid morpholin-4-yl ester. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through rigorous preclinical and clinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and translate research findings into viable therapeutic options.

In conclusion, benzoic acid morpholin-4-yl ester (CAS: 5765-65-1) represents a compound of significant interest in chemical biology and pharmaceutical research. Its versatile synthetic accessibility and promising biological activities position it as a valuable candidate for further exploration. Continued research efforts will be crucial in unlocking its full potential and paving the way for innovative therapeutic solutions.